1-Methoxy-3-methyl-d3-benzene
Overview
Description
1-Methoxy-3-methyl-d3-benzene is a chemical compound with the formula C8H7D3O. Its molecular weight is 125.1829 . It is also known by its CAS Registry Number: 20369-34-0 .
Molecular Structure Analysis
The molecular structure of 1-Methoxy-3-methyl-d3-benzene consists of a benzene ring with a methoxy group (-OCH3) and a methyl group (-CH3) attached to it .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Methoxy-3-methyl-d3-benzene include a molecular weight of 125.1829 . The boiling point is 448.7 K , and the flash point is 71 °C / 159.8 °F .Scientific Research Applications
Reaction Mechanisms in Zeolite Catalysis
1-Methoxy-3-methyl-d3-benzene (d3-methoxy species) has been studied for its reaction mechanisms with benzene and cyclohexane over H-ZSM-5 zeolites. These reactions, observed through infrared spectroscopy, demonstrate different methylation mechanisms of methoxy species, highlighting the role of d3-methoxy species in zeolite catalysis (Kondo, Yamazaki, Yokoi, & Tatsumi, 2015).
Synthesis and Properties of Pillar[5]arenes
The compound plays a role in the synthesis of nonsymmetric pillar[5]arenes. Its alkoxy groups are arranged to avoid steric interactions, leading to the encapsulation of guest molecules like acetonitrile. This demonstrates its utility in the synthesis of complex organic structures (Kou et al., 2010).
Role in Cationic Polymerizations
1-Methoxy-3-methyl-d3-benzene is involved in the activation of inifers, agents for cationic polymerizations. Its interaction with BCl3 in CH2Cl2 is crucial for the formation of ion species, essential in polymer science (Dittmer, Pask, & Nuyken, 1992).
Liquid-Phase Oxidation Studies
This compound is used in studying the kinetics of liquid-phase oxidation to form hydroperoxides. Understanding its oxidizability and thermal stability contributes to the broader field of chemical kinetics (Zawadiak, Jakubowski, & Stec, 2005).
Molecular Self-Assembly Studies
Its derivatives are explored for their ability to self-assemble into columns, useful in studying molecular interactions and properties in crowded arenes (Bushey et al., 2001).
Methanol-to-Olefin Process
This compound is implicated in the methanol-to-olefin process on acidic zeolites. The conversion of methanol and DME, and the formation of hydrocarbons from pure methoxy groups, are significant in understanding this industrial process (Wang, Buchholz, Seiler, & Hunger, 2003).
properties
IUPAC Name |
1-methoxy-3-(trideuteriomethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O/c1-7-4-3-5-8(6-7)9-2/h3-6H,1-2H3/i1D3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSIGJGFTADMDOB-FIBGUPNXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C1=CC(=CC=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50942527 |
Source
|
| Record name | 1-Methoxy-3-(~2~H_3_)methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50942527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
20369-34-0 |
Source
|
| Record name | 1-Methoxy-3-methyl-d3-benzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020369340 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Methoxy-3-(~2~H_3_)methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50942527 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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